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Compound of Interest

Compound Name: 3,5-Dimethylphenyl isothiocyanate
CAS No.: 40046-30-8
Cat. No.: B1584111
Get Quote
. J

Executive Summary

3,5-Dimethylphenyl isothiocyanate (CAS: 40046-30-8) is a potent electrophilic intermediate
widely used in the synthesis of thiourea derivatives for pharmaceutical and agrochemical
applications.[1] While invaluable for diversifying chemical libraries, its utility is counterbalanced
by significant safety risks. It is a lachrymator, a sensitizer, and a corrosive agent that reacts
aggressively with biological nucleophiles.

This guide moves beyond basic Safety Data Sheet (SDS) recommendations, providing a
mechanistic understanding of the compound's hazards and establishing a self-validating
protocol for its safe manipulation in a research environment.

Chemical Identity & Physical Properties[1][2][3][4]

Understanding the physical constants is critical for designing process parameters (e.g., vacuum
distillation settings) and emergency response strategies.[1]
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Property Value Operational Implication

) Use for precise inventory
CAS Registry Number 40046-30-8 ]
tracking.[1]

Molecular Formula CoHoNS MW: 163.24 g/mol .[2][3]

o Viscosity changes may
) Liquid (Colorless to pale o o
Physical State indicate polymerization or
yellow/green) B
decomposition.[1]

High boiling point requires high
N ) vacuum for distillation; thermal
Boiling Point ~140°C at 15 mmHg o
decomposition risk at

atmospheric pressure.

Combustible.[1] Pre-heating
Flash Point 127°C (Closed Cup) for reactions requires inert

atmosphere.

Sinks in water; complicates
Density 1.07 g/mL agueous extraction if not

emulsified.

Hydrolyzes to form 3,5-
Reactivity Moisture Sensitive dimethylaniline and carbonyl
sulfide (toxic gas).[1]

Hazard Identification & Mechanistic Toxicity[1]
GHS Classification[1]

o Acute Toxicity (Oral/Inhalation): Category 3 (Toxic)[1]

Skin Corrosion/Irritation: Category 1B (Causes severe burns)[1]

Sensitization (Respiratory): Category 1 (May cause allergy or asthma symptoms)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

Special Hazard:Lachrymator (Induces severe tearing and respiratory distress at low ppm).[1]
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Mechanism of Action (The "Why")

The toxicity of 3,5-dimethylphenyl isothiocyanate stems from the electrophilic carbon atom
within the isothiocyanate group (-N=C=S).[1]

o Protein Adduction: It reacts irreversibly with nucleophilic residues (cysteine thiols and lysine
amines) on proteins.[1] This haptenization drives the sensitization and allergic response.

o TRPAL Activation: Like allyl isothiocyanate (wasabi), it activates the TRPA1 ion channel on
sensory nerve endings, causing the immediate, debilitating lachrymatory response.[1]

e Hydrolysis: Upon contact with mucosal moisture, it slowly hydrolyzes to release Carbonyl
Sulfide (COS), a systemic toxin that metabolizes to Hydrogen Sulfide (H2S).[1]

Operational Protocols: Engineering Controls & PPE
Engineering Controls

o Primary Containment: All handling must occur within a certified chemical fume hood with a
face velocity of >100 fpm.

e Secondary Containment: Use spill trays for all transfers.

e Scrubbing: For large-scale reactions (>10g), vent the reaction vessel through a scrubber
containing 1M NaOH or an amine solution to neutralize escaping vapors.[1]

Personal Protective Equipment (PPE) Matrix

e Eyes: Chemical splash goggles (ANSI Z87.1).[1] Face shield required for pouring volumes
>100 mL.

o Respiratory: If fume hood containment is breached or for spill cleanup, a full-face respirator
with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.[1]

e SKkin:

o Standard Nitrile (4 mil):Insufficient for prolonged contact. Isothiocyanates permeate nitrile
rapidly.
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o Recommended: Double-gloving (Nitrile inner / Laminate or "Silver Shield" outer) is the gold
standard.[1] If dexterity requires nitrile only, change gloves immediately upon any splash
or every 15 minutes.

Protocol: Safe Handling Lifecycle

This workflow ensures safety from receipt to disposal.[4]

Click to download full resolution via product page

Figure 1: Lifecycle workflow for 3,5-Dimethylphenyl isothiocyanate handling. Note the critical
quenching step before disposal.

Storage[1][2][7][8]
o Store under an inert atmosphere (Nitrogen or Argon).[1]
o Temperature: <15°C (Refrigerate).

o Self-Validating Check: Inspect the septum/cap for crystal formation (polythioureas) or
pressure buildup (CO2/COS from hydrolysis) before opening.[1]

Reaction Setup

o Dry System: Ensure all glassware is flame-dried or oven-dried. Moisture competes with the
desired nucleophile.

e Inert Gas: Maintain a positive pressure of N2/Ar to prevent atmospheric moisture ingress.
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Addition: Add the isothiocyanate as a solution (e.g., in DCM or THF) rather than neat, to
moderate the exotherm and reduce vapor pressure.

Quenching & Decontamination

Do not dispose of unreacted isothiocyanate directly into aqueous waste streams, as this

generates gas and pressure in waste drums.

The "Scavenger" Protocol:

Reagent: Prepare a solution of excess amine (e.g., Ethanolamine or Morpholine) in ethanol.

Procedure: Slowly add the quench solution to the reaction residue or contaminated
glassware.

Mechanism: The amine reacts rapidly to form a stable, non-volatile thiourea.

Validation: Check TLC (Thin Layer Chromatography) to confirm the disappearance of the
isothiocyanate spot before disposing of the mixture as organic waste.

Emergency Response Procedures
Spills (Small Scale <50 mL)

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.
Ventilate: Maximize fume hood sash height (if spill is inside) or open lab ventilation if safe.[1]
PPE Up: Don full-face respirator and laminate gloves.

Absorb: Do not use water.[5][6] Cover with vermiculite, sand, or a commercial solvent
absorbent pads.[1]

Clean: Collect absorbed material into a sealable container. Wipe the surface with the
Decontamination Solution (5% ammonia, 5% surfactant, 90% water) to neutralize residues.

[1]

Exposure First Aid[1][10]
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. Medical observation is required for delayed pulmonary
edema.[4]

o Skin Contact: Wash with soap and water for 15 minutes.[6] Do not use alcohol (increases
permeation).[1]

o Eye Contact: Rinse for 15 minutes.[6][7][8] Consult an ophthalmologist immediately.

Reaction Mechanism & Utility

Understanding the reactivity profile aids in both synthesis planning and safety management.

3,5-Dimethylphenyl In Vivo Alkylation Biological Target
Isothiocyanate (Cysteine/Lysine)
Attack at Carbon

(Electrophile)

) Tetrahedral Proton Transfer Thiourea / Carbamate
Nucleophile P Intermediate (Stable Adduct)
(R-NH2, R-OH, H20)

Click to download full resolution via product page

Figure 2: Electrophilic attack mechanism.[1] The same pathway that allows for thiourea
synthesis (Product) causes toxicity by alkylating biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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